N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(methylthio)benzamide hydrochloride

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-methylsulfanylbenzamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3OS2.ClH/c1-13-16(21)8-9-17-18(13)22-20(27-17)24(11-10-23(2)3)19(25)14-6-5-7-15(12-14)26-4;/h5-9,12H,10-11H2,1-4H3;1H
• InChI Key: DPMWSKCLWLSKPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N(CCN(C)C)C(=O)C3=CC(=CC=C3)SC)Cl.Cl
• Molecular Formula: C20H23Cl2N3OS2
• Molecular Weight: 456.5 g/mol

Description

N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(methylthio)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3OS2 and its molecular weight is 456.44. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(methylthio)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(methylthio)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has led to the synthesis of compounds derived from thiazole and thiazoline, demonstrating anti-inflammatory activities and insights into their structural characteristics through spectroscopic methods and crystallography (Lynch et al., 2006).
• Another study focused on synthesizing novel 2-substituted-1Hbenzimidazole derivatives, showcasing a range of reactions leading to compounds with potential antimicrobial activity, underscoring the versatility of thiazole-based structures in medicinal chemistry applications (Abdellatif et al., 2013).

Biological Applications

• A significant study synthesizes and evaluates the anti-inflammatory and analgesic agents derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, indicating the potential therapeutic applications of these compounds (Abu‐Hashem et al., 2020).
• Another exploration into the synthesis of nitrogen and sulfur-containing heterocyclic compounds presents a variety of derivatives with potential pharmacological applications, demonstrating the broad utility of these chemical frameworks in drug development (Mistry & Desai, 2006).

Mechanistic Insights

• The behavior of certain thiazole and pyrimidine compounds towards nitrogen nucleophiles has been studied, revealing insights into regioselective reactions and potential applications in designing more effective chemical entities (Bondock et al., 2011).